Cas no 291535-65-4 (Shegansu B)

• Product Name: Shegansu B
• CAS No: 291535-65-4
• MF: C₃₀H₂₆O₈
• MW: 514.522649288177
• CID: 2087082
• PubChem ID: 102004735
• Update Time: 2025-04-21

Shegansu B Chemical and Physical Properties

Names and Identifiers

• Shegansu B
• (+)-Shegansu B
• Parvifolol D
• rel-(+)-5-[(1E)-2-[(2R,3R)-3-(3,5-Dihydroxyphenyl)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-5-benzofuranyl]ethenyl]-1,3-benzenediol
• 291535-65-4
• FS-7742
• (+)-Parvifolol D
• (+)-Shegansu
• 5-((E)-2-((2S,3S)-3-(3,5-dihydroxyphenyl)-2-(3-hydroxy-4-methoxyphenyl)-6-methoxy-2,3-dihydro-1-benzofuran-4-yl)ethenyl)benzene-1,3-diol
• 5-[(E)-2-[(2S,3S)-3-(3,5-dihydroxyphenyl)-2-(3-hydroxy-4-methoxyphenyl)-6-methoxy-2,3-dihydro-1-benzofuran-4-yl]ethenyl]benzene-1,3-diol
• DA-67566

• Inchi： 1S/C30H26O8/c1-36-24-11-17(4-3-16-7-20(31)13-21(32)8-16)28-27(15-24)38-30(18-5-6-26(37-2)25(35)12-18)29(28)19-9-22(33)14-23(34)10-19/h3-15,29-35H,1-2H3/b4-3+/t29-,30+/m0/s1
• InChI Key： GWNCSUPBMBWFFK-NRNDYIJXSA-N
• SMILES： O1C2C=C(C=C(/C=C/C3C=C(C=C(C=3)O)O)C=2[C@H](C2C=C(C=C(C=2)O)O)[C@H]1C1C=CC(=C(C=1)O)OC)OC

Computed Properties

• Exact Mass: 514.16276778g/mol
• Monoisotopic Mass: 514.16276778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.729
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 725.9±60.0 °C at 760 mmHg
• Flash Point: 392.8±32.9 °C
• Solubility: Insuluble (2.9E-3 g/L) (25 ºC),
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Shegansu B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether